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Abstract

Zinc-ethylenebis(dithiocarbamate) (Zineb), a polymer-complex fungicide, has been
historically utilized in agriculture to control a broad spectrum of fungal diseases on fruits,
vegetables, and ornamental crops.[1] Its application has raised environmental and health
concerns, primarily due to its degradation into toxic metabolites, most notably ethylenethiourea
(ETU). This technical guide provides a comprehensive overview of the environmental fate of
Zineb residues, detailing its degradation pathways in soil and water, persistence, mobility, and
the analytical methodologies employed for its detection and quantification. All quantitative data
are summarized in structured tables for comparative analysis, and key experimental protocols
are described in detail. Visual diagrams generated using the DOT language are provided to
illustrate degradation pathways and experimental workflows.

Chemical and Physical Properties

Zineb is a polymeric complex of zinc with the ethylenebis(dithiocarbamate) ligand.[2] It is an off-
white to yellowish powder that is practically insoluble in water and most organic solvents.[2][3]
It is unstable to light, moisture, and heat, especially on prolonged storage.[2] Upon heating, it
decomposes at approximately 157 °C without melting, emitting toxic fumes of nitrogen and
sulfur oxides.[2]
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Property Value Reference
Molecular Formula (C4HB6N2S4Zn)n [2]
Molecular Weight 275.78 g/mol (monomer) [2]
Water Solubility 10 mg/L at 25°C [3]
Vapor Pressure <1 x 10”7 mmHg at 20°C [2]
Log Kow 1.3 (2]

Environmental Degradation Pathways

The degradation of Zineb in the environment is a complex process influenced by chemical,
physical, and biological factors. The primary routes of degradation are hydrolysis, photolysis,
and microbial metabolism.

Hydrolysis
Zineb is unstable in water and undergoes rapid hydrolysis, particularly under acidic or alkaline
conditions.[3] The half-life in aqueous media at pH 9 has been reported to be 38.1 days.[2] The

primary degradation products of Zineb upon exposure to moisture are ethylenethiuram
monosulfide (ETM), zinc sulfide, carbon disulfide (CS2), and ethylenethiourea (ETU).[2]

Photodegradation

Exposure to light accelerates the degradation of Zineb. Photodegradation in aqueous solutions
can lead to the formation of several products, with ETU being a major photolytic product.[4]

Microbial Degradation in Soil

In the soil environment, Zineb is considered to have low persistence.[3] Its degradation is
catalyzed by soil components and microorganisms.[2] Zinc can be released from the Zineb
molecule by soil microorganisms.[2] The bioactive half-life in the field has been reported to be
16 days.[3] Within four months of application to a field, 99.7% of the applied Zineb was found to
have dissipated.[3]
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The major metabolite of Zineb in both plants and soil is Ethylenethiourea (ETU).[3] ETU is of
significant concern due to its carcinogenic and goitrogenic properties.[3] ETU is more water-
soluble than Zineb and has a higher potential for leaching into groundwater, although
detections in drinking water wells have been infrequent.[3][5]

Below is a simplified degradation pathway of Zineb in the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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